Cas no 2401787-79-7 (2-(piperidin-4-yl)-5-(trifluoromethyl)pyridine dihydrochloride)

• Product Name: 2-(piperidin-4-yl)-5-(trifluoromethyl)pyridine dihydrochloride
• CAS No: 2401787-79-7
• MF: C₁₁H₁₅Cl₂F₃N₂
• MW: 303.151411294937
• MDL: MFCD32868592
• CID: 5614348
• PubChem ID: 154573830
• Update Time: 2025-05-21

2-(piperidin-4-yl)-5-(trifluoromethyl)pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Piperidin-4-yl)-5-(trifluoromethyl)pyridine dihydrochloride
• Pyridine, 2-(4-piperidinyl)-5-(trifluoromethyl)-, hydrochloride (1:2) (ACI)
• 2-(piperidin-4-yl)-5-(trifluoromethyl)pyridine dihydrochloride

• MDL： MFCD32868592
• Inchi： 1S/C11H13F3N2.2ClH/c12-11(13,14)9-1-2-10(16-7-9)8-3-5-15-6-4-8;;/h1-2,7-8,15H,3-6H2;2*1H
• InChI Key： SDAKRCANTVSKIK-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC(C2CCNCC2)=NC=1)(F)F.Cl

Additional information on 2-(piperidin-4-yl)-5-(trifluoromethyl)pyridine dihydrochloride

Comprehensive Overview of 2-(piperidin-4-yl)-5-(trifluoromethyl)pyridine dihydrochloride (CAS No. 2401787-79-7)

2-(piperidin-4-yl)-5-(trifluoromethyl)pyridine dihydrochloride (CAS No. 2401787-79-7) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a piperidine ring fused with a trifluoromethylpyridine moiety, making it a versatile intermediate for drug discovery and development. Its molecular formula, C₁₁H₁₄Cl₂F₃N₂, highlights the presence of trifluoromethyl groups, which are known to enhance metabolic stability and bioavailability in medicinal chemistry applications.

In recent years, the demand for 2-(piperidin-4-yl)-5-(trifluoromethyl)pyridine dihydrochloride has surged, driven by its potential applications in central nervous system (CNS) drug development and crop protection chemicals. Researchers are particularly interested in its role as a building block for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are critical targets in treating neurodegenerative diseases and cancer. The compound's dihydrochloride salt form also improves solubility, facilitating its use in preclinical studies.

The synthesis of CAS No. 2401787-79-7 involves multi-step organic reactions, including nucleophilic substitution and catalytic hydrogenation. Its trifluoromethyl group is a key structural feature, as fluorinated compounds are increasingly sought after for their ability to fine-tune electronic and steric properties. This aligns with the growing trend of fluorine incorporation in drug design, a topic frequently searched in academic and industrial forums.

From an analytical perspective, 2-(piperidin-4-yl)-5-(trifluoromethyl)pyridine dihydrochloride is characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure high purity and confirm the compound's structural integrity, which is crucial for regulatory compliance in pharmaceutical applications.

Environmental and safety considerations are also paramount when handling CAS No. 2401787-79-7. While not classified as hazardous under current guidelines, proper storage conditions—such as protection from moisture and light—are recommended to maintain stability. This aligns with the broader industry focus on green chemistry and sustainable synthesis, topics frequently queried in search engines by professionals seeking eco-friendly alternatives.

In summary, 2-(piperidin-4-yl)-5-(trifluoromethyl)pyridine dihydrochloride represents a promising compound with wide-ranging applications in life sciences. Its structural complexity and functional groups make it a valuable asset for researchers exploring new therapeutic agents and agrochemical innovations. As the scientific community continues to investigate its potential, this compound is poised to play a pivotal role in advancing modern chemistry and biotechnology.